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Compound of Interest

Compound Name: ADX-10061

Cat. No.: B1665615 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment.

This document provides a comprehensive guide to the proper disposal procedures for ADX-
10061, a dopamine D1 receptor antagonist. In the absence of a specific Safety Data Sheet

(SDS) for ADX-10061, this guide is based on established best practices for the disposal of

hazardous chemical waste in a research setting.

Chemical and Pharmacological Profile of ADX-10061
ADX-10061, also known as CEE 03-310 or NNC 687, is a selective and potent dopamine D1

receptor antagonist.[1] Its primary use is in research, particularly in studies related to

schizophrenia.[1] The following table summarizes its known receptor binding affinities.

Target Binding Affinity (Ki)

Dopamine D1 Receptor 5.8 nM

Adenylyl Cyclase 9.1 nM

5-HT2 Receptor 355 nM

Dopamine D2 Receptor > 10,000 nM
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General Principles for Hazardous Chemical Waste
Disposal
The proper disposal of chemical waste is regulated and requires adherence to strict guidelines

to protect personnel and the environment. The following procedures are based on guidelines

from leading research institutions and should be followed for the disposal of ADX-10061 and

other similar research chemicals.[2][3][4][5]

Key Principles:

Do Not Dispose Down the Drain or in Regular Trash: Hazardous chemicals must never be

disposed of via the sanitary sewer or in the regular trash.[2][3]

Segregation of Waste: Incompatible wastes should never be mixed. Always use separate,

clearly labeled waste containers for different classes of chemicals.[2][5]

Proper Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and

include the full chemical name and approximate quantities of the contents.[2][5]

Use Appropriate Containers: Waste should be stored in sturdy, leak-proof, and chemically

resistant containers. The container must be compatible with the waste it holds.[2][5]

Keep Containers Closed: Waste containers must be kept securely closed except when

adding waste.[2][5]

Secondary Containment: All liquid hazardous waste containers should be placed in

secondary containment to prevent spills.[2]

Consult Your Institution's EHS: Always consult with your institution's Environmental Health

and Safety (EHS) department for specific guidance and to schedule a waste pickup.[2][5]

Step-by-Step Disposal Protocol for ADX-10061
The following protocol outlines the steps for the proper disposal of solid ADX-10061 and

solutions containing the compound.

1. Solid Waste Disposal (e.g., unused compound, contaminated labware):
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Step 1: Container Preparation: Select a designated, puncture-resistant, and clearly labeled

container for solid chemical waste.

Step 2: Waste Collection: Place any unused or expired solid ADX-10061 into the designated

waste container. Similarly, dispose of any contaminated personal protective equipment

(PPE), such as gloves and weighing paper, in this container.

Step 3: Labeling: Ensure the container is labeled with "Hazardous Waste," the chemical

name "ADX-10061," and an estimate of the quantity.

Step 4: Storage and Pickup: Store the sealed container in a designated satellite

accumulation area until it is collected by your institution's EHS personnel.[5]

2. Liquid Waste Disposal (e.g., solutions containing ADX-10061):

Step 1: Container Selection: Use a sealable, leak-proof container made of a material

compatible with the solvent used to dissolve ADX-10061.

Step 2: Waste Collection: Pour the liquid waste into the designated container. The first rinse

of any glassware that contained the solution must also be collected as hazardous waste.[2]

Step 3: Labeling: Clearly label the container with "Hazardous Waste" and list all chemical

constituents, including solvents, with their approximate percentages.

Step 4: Storage and Pickup: Keep the container tightly sealed and within secondary

containment in a designated waste accumulation area. Arrange for pickup by your

institution's EHS office.

3. Disposal of Empty Chemical Containers:

Step 1: Thorough Rinsing: The original container of ADX-10061 must be thoroughly rinsed

with a suitable solvent. The first rinseate must be collected and disposed of as hazardous

liquid waste.[2]

Step 2: Air Drying: After rinsing, allow the container to air-dry completely.
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Step 3: Defacing the Label: The original label on the container must be completely removed

or defaced.[2]

Step 4: Final Disposal: Once rinsed, dried, and with the label removed, the empty container

can typically be disposed of in the appropriate glass or solid waste stream, as per your

institution's guidelines.[2]

Experimental Workflow and Disposal Logic
The following diagram illustrates the decision-making process and workflow for the proper

disposal of chemical waste like ADX-10061 in a laboratory setting.
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Caption: Workflow for the proper segregation and disposal of ADX-10061 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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